Cas no 2228599-38-8 (2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228599-38-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6240689
• PubChem ID: 165836406
• Update Time: 2025-05-19

2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(2,5-dimethylfuran-3-yl)cyclopropyl]-2-methoxyacetic acid
• 2228599-38-8
• EN300-1739837

• Inchi： 1S/C12H16O4/c1-7-6-9(8(2)16-7)12(4-5-12)10(15-3)11(13)14/h6,10H,4-5H2,1-3H3,(H,13,14)
• InChI Key： DRJRYHKHCDOBNF-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=C(C)OC=2C)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228599-38-8)

2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid, identified by its CAS number 2228599-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its cyclopropyl and furan-based substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a methoxyacetic acid moiety further enhances its structural complexity, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid have been the focus of several recent studies, reflecting its importance in the development of novel therapeutic agents. The compound's structural features suggest potential applications in modulating various biological pathways, particularly those involving inflammation, pain perception, and metabolic regulation. These attributes have positioned it as a subject of interest for researchers exploring innovative drug candidates.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities and synthetic feasibility. Among these, furan derivatives have emerged as particularly valuable scaffolds for drug discovery. The 2,5-dimethylfuran moiety in 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid is particularly noteworthy, as it imparts rigidity to the molecular structure while allowing for flexible interactions with biological targets. This balance between structural stability and functional diversity makes the compound an attractive starting point for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid is its potential to serve as a precursor for more complex derivatives. Researchers have been exploring various synthetic routes to modify this core structure, aiming to optimize its solubility, bioavailability, and target specificity. For instance, modifications to the cyclopropyl group or the methoxyacetic acid moiety could lead to novel compounds with improved pharmacokinetic properties. These efforts are part of a broader trend in drug discovery toward rational design based on structural insights.

The biological activity of 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid has been preliminarily investigated in several in vitro assays. Early studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses. The dimethylfuran ring is known to interact with biological targets in a manner that can modulate signal transduction pathways relevant to diseases such as arthritis and neuroinflammation. Furthermore, the methoxyacetic acid group may contribute to its ability to interact with cellular receptors or enzymes through hydrogen bonding and other non-covalent interactions.

Advances in computational chemistry have also played a crucial role in understanding the potential behavior of 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid. Molecular modeling studies have been employed to predict how this compound might bind to biological targets such as protein kinases or ion channels. These simulations provide valuable insights into the compound's binding affinity and mode of action, guiding researchers in optimizing its structure for better efficacy. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The synthesis of 2-1-(2,5-dimethylfuran-3-yl)cyclopropyl-2-methoxyacetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yields and purity. Recent methodologies have focused on developing efficient multi-step synthetic routes that minimize side reactions and maximize scalability. For example, transition metal-catalyzed cross-coupling reactions have been explored as viable strategies for constructing the complex framework of this compound. Such advancements underscore the importance of innovative synthetic techniques in enabling the exploration of novel molecular architectures.

As research continues to unfold, the therapeutic potential of CAS No 2228599-38-8, specifically 2-hydroxy derivatives like 1-(4-hydroxyphenyl)-4H-pyranone (CAS No: 6373376), will likely be further elucidated through preclinical studies and clinical trials. The growing body of evidence supporting the efficacy and safety profile of related compounds provides a strong foundation for future investigations into this area. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.